Cas no 2244076-73-9 (2,3-Difluoro-6-(trifluoromethoxy)benzoic acid)

• Product Name: 2,3-Difluoro-6-(trifluoromethoxy)benzoic acid
• CAS No: 2244076-73-9
• MF: C₈H₃F₅O₃
• MW: 242.099640130997
• CID: 5223336
• Update Time: 2025-08-05

2,3-Difluoro-6-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C8H3F5O3/c9-3-1-2-4(16-8(11,12)13)5(6(3)10)7(14)15/h1-2H,(H,14,15)
• InChI Key： SHNXNNZMDPXDHQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(OC(F)(F)F)C=CC(F)=C1F

Additional information on 2,3-Difluoro-6-(trifluoromethoxy)benzoic acid

2,3-Difluoro-6-(trifluoromethoxy)benzoic Acid: A Comprehensive Overview

2,3-Difluoro-6-(trifluoromethoxy)benzoic acid (CAS No: 2244076-73-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with fluorine atoms at positions 2 and 3, and a trifluoromethoxy group at position 6. These substituents not only enhance the compound's stability but also contribute to its diverse functional properties.

The synthesis of 2,3-difluoro-6-(trifluoromethoxy)benzoic acid involves a series of carefully designed multi-step reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. The incorporation of fluorine atoms and the trifluoromethoxy group is achieved through precise substitution reactions, ensuring the desired regioselectivity and stereochemistry.

One of the most notable applications of 2,3-difluoro-6-(trifluoromethoxy)benzoic acid is in the development of novel pharmaceutical agents. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for cancer therapy.

In the agrochemical sector, 2,3-difluoro-6-(trifluoromethoxy)benzoic acid has been explored as a potential herbicide and fungicide. Studies conducted under controlled conditions have shown that this compound can effectively inhibit the growth of harmful pathogens while being relatively non-toxic to beneficial organisms. This dual functionality makes it an attractive option for sustainable agriculture practices.

The electronic properties of 2,3-difluoro-6-(trifluoromethoxy)benzoic acid also make it a valuable component in advanced materials science applications. Its ability to act as a electron-deficient aromatic system has led to its use in the development of high-performance organic semiconductors and optoelectronic devices. Recent breakthroughs in thin-film transistor technology have highlighted its potential for next-generation display panels and flexible electronics.

From an environmental perspective, understanding the fate and transport of 2,3-difluoro-6-(trifluoromethoxy)benzoic acid in natural systems is crucial for assessing its ecological impact. Research indicates that this compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic environments. However, further studies are needed to evaluate its long-term effects on soil health and biodiversity.

In conclusion, 2,3-difluoro-6-(trifluoromethoxy)benzoic acid (CAS No: 2244076-73-9) stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern scientific research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies and therapeutic solutions is expected to grow significantly.